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Compound of Interest |

Compound Name: Tcs 5861528

CAS No.: 332117-28-9

Cat. No.: B1682950

\ J

This application note details the physicochemical properties, solubility guidelines, and
experimental preparation protocols for TCS 5861528 (also known as Chembridge-5861528), a
selective TRPA1 channel antagonist.

Compound Profile & Mechanism

TCS 5861528 is a potent, selective blocker of the TRPA1 (Transient Receptor Potential Ankyrin
1) ion channel.[1][2][3] It functions by antagonizing calcium influx evoked by TRPA1 agonists
such as allyl isothiocyanate (AITC) and 4-hydroxynonenal (4-HNE).[1][4][5][6][7][8]

e CAS Number: 332117-28-9[1][3][4][5][9][10][11][12][13]
e Molecular Weight: 369.42 g/mol [5][11][13]
e Chemical Formula: C19H23Ns03[4][11]

e Target: TRPAL lon Channel (ICso ~14.3 pM against AITC; ~18.7 uM against 4-HNE).[1][3][4]
[518]

o Key Application: Investigation of diabetic hypersensitivity, neuropathic pain, and nociception.

Mechanism of Action (Signaling Pathway)

The following diagram illustrates the intervention point of TCS 5861528 within the nociceptive
signaling cascade.
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Figure 1: TCS 5861528 inhibits TRPA1-mediated Calcium influx, preventing neuronal
depolarization and subsequent pain signaling.

Solubility & Handling Guidelines

TCS 5861528 is a hydrophobic crystalline solid. Proper dissolution is critical; the compound is
practically insoluble in water and has very poor solubility in ethanol.

Solubility Matrix

Solvent Solubility Limit Comments

Preferred Solvent. Ideal for

DMSO ~30 - 50 mg/mL ]

stock solutions.

Good alternative if DMSO is
DMF ~30 mg/mL o

contraindicated.

Avoid. Poor solubility makes it
Ethanol ~0.1 mg/mL ]

unsuitable for stock prep.

Do not attempt to dissolve
Water / PBS Insoluble

directly in aqueous buffers.

Storage & Stability

e Solid State: Store at -20°C. Stable for >4 years if desiccated.

o Stock Solution (DMSO): Store at -80°C (up to 2 years) or -20°C (up to 1 year).
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» Handling: Stock solutions should be purged with an inert gas (Argon or Nitrogen) to prevent
oxidation during long-term storage.

Protocol: Preparation of Stock Solution

Objective: Create a high-concentration Master Stock (e.g., 50 mM or 100 mM) in DMSO for
long-term storage.

Materials:

TCS 5861528 solid[1]

Anhydrous DMSO (sterile filtered)

Vortex mixer

Amber glass vials (to protect from light)

Step-by-Step:

Calculate Mass/Volume:

o To make 1 mL of 50 mM stock: Weigh 18.47 mg of TCS 5861528.

o Formula:

Add Solvent: Add 1 mL of anhydrous DMSO to the vial containing the powder.

Dissolve: Vortex vigorously for 30-60 seconds. If particulates remain, sonicate in a water
bath at 37°C for 5 minutes.

o Note: The solution should be clear and colorless to pale yellow.

Aliquot: Dispense into small aliquots (e.g., 50 pL) to avoid freeze-thaw cycles.

Store: Flash freeze in liquid nitrogen (optional) and store at -80°C.

Protocol: In Vitro Working Solutions
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Obijective: Dilute Master Stock into cell culture media for cellular assays (ICso determination).

Critical Constraint: Keep final DMSO concentration < 0.1% to avoid solvent toxicity, or include a
vehicle control group.

Workflow:
e Thaw a stock aliquot (e.g., 50 mM) at room temperature.
 Intermediate Dilution (Optional but Recommended):

o Dilute the 50 mM stock 1:10 in culture media (or PBS) to create a 5 mM working stock.
Note: Precipitation may occur; use immediately or keep warm if observing rapid
precipitation.

o Better Approach: Serial dilution in DMSO first (e.g., 50 mM ->5 mM -> 0.5 mM in DMSO),
then spike these into media at 1:1000 dilution.

e Final Dilution:

o Add 1 pL of 10 mM DMSO stock to 10 mL of warm media = 1 pM final concentration
(0.01% DMSO).

o Vortex media immediately to disperse.

Protocol: In Vivo Formulation (Animal Studies)

Objective: Prepare a stable, injectable solution for administration (e.g., IP or Oral) at doses up
to 30 mg/kg.

Challenge: Direct dilution of DMSO stock into saline often causes immediate precipitation. You
must use a solubilizing agent (Cyclodextrin) or a lipid carrier.

Method A: SBE-B-CD (Preferred for IPISystemic)

Yields a clear solution = 3 mg/mL.

Reagents:
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e TCS 5861528 DMSO Stock (30 mg/mL)[1][3]
o SBE-B3-CD (Sulfobutyl ether-beta-cyclodextrin)
o Sterile Saline (0.9% NaCl)

Procedure:

» Prepare Vehicle: Dissolve SBE-B-CD in sterile saline to create a 20% (w/v) solution. Filter
sterilize (0.22 pum).

e Combine:
o Take 10% volume of the DMSO Stock.
o Add 90% volume of the 20% SBE-[3-CD vehicle.[3]

o Example (1 mL total): Add 100 uL of TCS 5861528 Stock (30 mg/mL) to 900 uL of 20%
SBE-B-CD.[3]

e Mixing: Add the vehicle slowly to the DMSO stock while vortexing.

o Result: Final concentration ~3 mg/mL in 10% DMSO / 18% SBE-[3-CD.

Method B: Corn Oil (Preferred for Oral/Slow Release)

Yields a clear solution = 3 mg/mL.

Procedure:

o Take 10% volume of TCS 5861528 DMSO Stock (30 mg/mL).[3]
e Add 90% volume of Corn Oil.

» Vortex vigorously or sonicate to form a homogenous emulsion/solution.

Decision Logic for Solvents
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Figure 2: Decision tree for selecting the appropriate solvent system based on experimental
application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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